Cas no 2228912-29-4 (1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol
• CAS No: 2228912-29-4
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5946196
• PubChem ID: 165651775
• Update Time: 2025-05-26

1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol
• 2228912-29-4
• EN300-1908269

• Inchi： 1S/C10H14BrNO/c1-7-3-4-9(11)8(5-7)10(2,13)6-12/h3-5,13H,6,12H2,1-2H3
• InChI Key： KFSUOWKKDCWWPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C)(CN)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol

Comprehensive Overview of 1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol (CAS No. 2228912-29-4): Properties, Applications, and Research Insights

The compound 1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol (CAS No. 2228912-29-4) is a specialized organic molecule gaining attention in pharmaceutical and chemical research due to its unique structural features. This amino alcohol derivative combines a brominated aromatic ring with a propan-2-ol backbone, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of similar structures in bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for halogenated aromatic compounds like 1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol has surged, driven by their utility in cross-coupling reactions (e.g., Suzuki-Miyaura reactions) and as pharmacophores in medicinal chemistry. The presence of both bromo and amino functional groups allows for diverse derivatization, addressing key challenges in small-molecule synthesis. A 2023 study highlighted its role in developing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in drug design.

From a structural perspective, the 2-bromo-5-methylphenyl moiety contributes to enhanced lipophilicity and target binding affinity, while the propan-2-ol segment offers hydrogen-bonding capabilities. This balance makes CAS No. 2228912-29-4 valuable for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) in lead compounds. Notably, its chiral center at the propan-2-ol position opens avenues for enantioselective synthesis, a critical focus in modern asymmetric catalysis.

Current research trends emphasize sustainable synthesis routes for such intermediates. A 2024 Green Chemistry publication proposed a microwave-assisted method to prepare 1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol with reduced solvent waste, aligning with the green chemistry movement. Additionally, computational studies using AI-driven molecular modeling have explored its conformational flexibility, revealing insights into its bioisosteric potential—a frequently searched term in cheminformatics forums.

For industrial applications, CAS No. 2228912-29-4 is often sourced as a high-purity (>98%) white crystalline powder, with stability data suggesting storage under inert conditions. Analytical techniques like HPLC-MS and NMR are routinely employed for quality control, addressing common queries about compound characterization. Its safety profile is documented in compliance with REACH regulations, though users should consult SDS for handling specifics.

In conclusion, 1-amino-2-(2-bromo-5-methylphenyl)propan-2-ol exemplifies the intersection of structural complexity and functional adaptability in modern organic chemistry. As the pharmaceutical industry prioritizes fragment-based drug discovery (FBDD), this compound’s role is expected to expand, particularly in kinase inhibitor and CNS drug development pipelines. Future studies may explore its cocrystallization behavior or proteolysis-targeting chimera (PROTAC) applications, reflecting broader shifts in therapeutic modalities.